7-Chloro-1-oxo-1-(4-trifluoromethylphenyl)heptane
Description
7-Chloro-1-oxo-1-(4-trifluoromethylphenyl)heptane is a chemical compound with the molecular formula C14H16ClF3O. It has a molecular weight of 292.72 . This compound is also known by its synonyms, including 1-Heptanone, 7-chloro-1-[4-(trifluoromethyl)phenyl]- .
Molecular Structure Analysis
The molecular structure of 7-Chloro-1-oxo-1-(4-trifluoromethylphenyl)heptane consists of a seven-carbon chain (heptane) with a chlorine atom attached to the seventh carbon. The first carbon in the chain is bonded to a carbonyl group (C=O), making it a ketone. The same carbon is also attached to a phenyl group (a six-carbon ring), which has a trifluoromethyl group (-CF3) attached to the fourth carbon .Physical And Chemical Properties Analysis
The predicted boiling point of 7-Chloro-1-oxo-1-(4-trifluoromethylphenyl)heptane is 357.7±42.0 °C and its predicted density is 1.178±0.06 g/cm3 .Scientific Research Applications
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Serendipitous N, S-difunctionalization of triazoles with trifluoromethyl-β-diketones
- Application: This research work presents a serendipitous regioselective synthesis of DNA targeting agents, 1-trifluoroacetyl-3-aryl-5-(2-oxo-2-arylethylthio)-1,2,4-triazoles .
- Method: The compounds were synthesized through the one-pot cascade reaction of 3-mercapto [1,2,4]triazoles with trifluoromethyl-β-diktetones in the presence of NBS .
- Results: The synthesized analogs were primarily screened for their ability to bind with the DNA duplex d (CGCGAATTCGCG) 2 using molecular modeling tools .
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Synthetic account of 1,2,4-oxadiazoles as anti-infective agents
- Application: This review article provides coverage of synthetic account of 1,2,4-oxadiazoles as anti-infective agents along with their potential for SAR, activity potential, promising target for mode of action .
- Method: Several research groups have synthesized diversely substituted 1,2,4-oxadiazoles as anti-infective agents having anti-bacterial, anti-viral, anti-leishmanial, etc. activities .
- Results: The review provides the chemical intuitions to the reader to design new chemical entity with potential of anti-infective activity .
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Ambeed : This website provides information about the compound “7-Chloro-1-oxo-1-(4-trifluoromethylphenyl)heptane”, including its CAS number (890043-21-7), molecular formula (C14H16ClF3O), and molecular weight (292.72). It seems that this compound is available for purchase for research purposes .
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BOC Sciences : This website also provides information about the compound, including its IUPAC name (7-chloro-1-[4-(trifluoromethyl)phenyl]heptan-1-one). It seems that BOC Sciences offers this compound for research purposes .
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ChemicalBook : This website provides some basic properties of the compound, such as its structure, melting point, boiling point, density, molecular formula, and molecular weight .
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Ambeed : This website provides information about the compound “7-Chloro-1-oxo-1-(4-trifluoromethylphenyl)heptane”, including its CAS number (890043-21-7), molecular formula (C14H16ClF3O), and molecular weight (292.72). It seems that this compound is available for purchase for research purposes .
-
BOC Sciences : This website also provides information about the compound, including its IUPAC name (7-chloro-1-[4-(trifluoromethyl)phenyl]heptan-1-one). It seems that BOC Sciences offers this compound for research purposes .
-
ChemicalBook : This website provides some basic properties of the compound, such as its structure, melting point, boiling point, density, molecular formula, and molecular weight .
properties
IUPAC Name |
7-chloro-1-[4-(trifluoromethyl)phenyl]heptan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16ClF3O/c15-10-4-2-1-3-5-13(19)11-6-8-12(9-7-11)14(16,17)18/h6-9H,1-5,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KNVAUEYSCBGRSK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)CCCCCCCl)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16ClF3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50642272 |
Source
|
| Record name | 7-Chloro-1-[4-(trifluoromethyl)phenyl]heptan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50642272 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
292.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-Chloro-1-oxo-1-(4-trifluoromethylphenyl)heptane | |
CAS RN |
890043-21-7 |
Source
|
| Record name | 7-Chloro-1-[4-(trifluoromethyl)phenyl]-1-heptanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=890043-21-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 7-Chloro-1-[4-(trifluoromethyl)phenyl]heptan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50642272 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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